Cas no 103877-80-1 (2,5-Difluoro-4-methylbenzoic acid)

2,5-Difluoro-4-methylbenzoic acid Properties

Names and Identifiers

• 2,5-Difluoro-4-methylbenzoic acid
• C8H6F2O2
• 2,4-DIFLUORO-D-PHENYLALANINE
• 2,5-difluoro-4-methyl-benzoic acid
• 4-methyl-2,5-difluorobenzoic acid
• Benzoic acid,2,5-difluoro-4-methyl
• Benzoic acid, 2,5-difluoro-4-Methyl-
• AKOS005258848
• 2,5-Difluoro-4-methylbenzoicacid
• PWWMQUUDAAWEBK-UHFFFAOYSA-N
• CS-W003466
• CL4128
• AM62239
• SY030911
• AC-3956
• SCHEMBL365017
• DTXSID20545983
• 4,4-Bisnonyl-2,2-bipyridine
• J-507332
• 103877-80-1
• GS-4103
• EN300-104448
• MFCD08063230
• FT-0652619
• Z1198176150
• DTXCID00496767
• +Expand

• MDL： MFCD08063230
• InChIKey： PWWMQUUDAAWEBK-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H,11,12)
• SMILES： CC1=C(C=C(C(=C1)F)C(=O)O)F

Computed Properties

• Exact Mass: 172.033586g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.033586g/mol
• Monoisotopic Mass: 172.033586g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.97140
• PSA: 37.30000
• Refractive Index: 1.511
• Boiling Point: 270.9±35.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 117.6±25.9 °C
• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3

2,5-Difluoro-4-methylbenzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H301
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Danger

2,5-Difluoro-4-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%